Cas no 28691-50-1 (6-nitro-1,2-benzoxazole-3-carboxylic Acid)

6-Nitro-1,2-benzoxazole-3-carboxylic acid is a nitro-substituted benzoxazole derivative with a carboxylic acid functional group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carboxylic acid moiety allows for derivatization via esterification, amidation, or other coupling reactions. Its structural features make it useful in the development of agrochemicals, dyes, and bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and strong oxidizing agents.
6-nitro-1,2-benzoxazole-3-carboxylic Acid structure
28691-50-1 structure
Product Name:6-nitro-1,2-benzoxazole-3-carboxylic Acid
CAS No:28691-50-1
MF:C8H4N2O5
MW:208.12776184082
CID:239860
PubChem ID:39228
Update Time:2025-06-06

6-nitro-1,2-benzoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-carboxylicacid, 6-nitro-
    • 6-nitro-1,2-benzoxazole-3-carboxylic acid
    • 3-carboxy-6-nitro-1,2-benzisoxazole
    • 6-nitro-1,2-benzoxazole-3-carboxylato
    • 6-nitrobenzisoxazole-3-carboxylic acid
    • BEN176
    • 1,2-Benzisoxazole-3-carboxylic acid, 6-nitro-
    • 1,2-Benzisoxazole-3-carboxylic acid,6-nitro-
    • DTXSID00275413
    • 2G-311S
    • 6-nitrobenzo[d]isoxazole-3-carboxylicAcid
    • 6-nitrobenzo[d]isoxazole-3-carboxylic Acid
    • 1,2-Benzisoxazole-3-carboxylicacid,6-nitro-
    • 28691-50-1
    • N-PROPYLZINCBROMIDE
    • D76377
    • SCHEMBL492850
    • 6-nitro-1, 2-benzoxazole-3-carboxylic acid
    • CS-0103848
    • FT-0734957
    • AKOS023562822
    • DB-050299
    • 6-nitro-1,2-benzoxazole-3-carboxylic Acid
    • Inchi: 1S/C8H4N2O5/c11-8(12)7-5-2-1-4(10(13)14)3-6(5)15-9-7/h1-3H,(H,11,12)
    • InChI Key: ZLEFVQVMLIQEOU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.01200
  • Monoisotopic Mass: 208.01202123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 109.15000
  • LogP: 1.95740

6-nitro-1,2-benzoxazole-3-carboxylic Acid Security Information

  • Storage Condition:(BD53003)

6-nitro-1,2-benzoxazole-3-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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